Cas no 2228381-29-9 (tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate
• CAS No: 2228381-29-9
• MF: C₁₂H₂₆N₂O₃
• MW: 246.346443653107
• CID: 6257596
• PubChem ID: 165780494
• Update Time: 2025-05-19

tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate
• EN300-1873184
• 2228381-29-9

• Inchi： 1S/C12H26N2O3/c1-8(2)9(12(6,13)7-15)14-10(16)17-11(3,4)5/h8-9,15H,7,13H2,1-6H3,(H,14,16)
• InChI Key： INBDFYUGDNCDOB-UHFFFAOYSA-N
• SMILES： OCC(C)(C(C(C)C)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 246.19434270g/mol
• Monoisotopic Mass: 246.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate

Comprehensive Guide to tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2228381-29-9)

The compound tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2228381-29-9) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a tert-butyl carbamate and an amino alcohol moiety, making it a valuable intermediate in drug synthesis. Researchers and industry professionals are increasingly interested in this compound due to its structural versatility and potential applications in peptide synthesis and medicinal chemistry.

From a chemical perspective, tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate demonstrates interesting properties that warrant detailed examination. The presence of both amino and hydroxy groups on adjacent carbon atoms creates opportunities for selective functionalization, while the tert-butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions. These characteristics make it particularly useful in asymmetric synthesis and the development of chiral building blocks for pharmaceutical applications.

The synthesis of tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate typically involves multi-step organic transformations. Modern synthetic approaches often employ green chemistry principles to improve efficiency and reduce environmental impact—a topic of growing importance in chemical research. Recent advancements in catalytic methods and flow chemistry have shown promise for optimizing the production of this valuable intermediate, addressing common questions about synthetic scalability and process optimization in pharmaceutical manufacturing.

In pharmaceutical applications, this compound serves as a crucial building block for drug discovery programs. Its structural features make it particularly relevant for developing protease inhibitors and enzyme modulators, which remain hot topics in medicinal chemistry. The Boc-protected amino alcohol structure provides both stability and reactivity, allowing for controlled incorporation into more complex molecular architectures. Researchers frequently search for information about amino acid derivatives and peptide mimetics, areas where this compound shows significant promise.

The analytical characterization of tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying purity and structural integrity, especially when the compound is intended for use in pharmaceutical intermediates. Quality control remains a critical concern for researchers, as evidenced by frequent searches related to compound purity standards and analytical method validation in chemical synthesis.

From a commercial perspective, the demand for specialized chemical intermediates like tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate continues to grow alongside advancements in drug development. The compound's market position reflects broader trends in the pharmaceutical industry, including the increasing importance of custom synthesis and contract manufacturing services. Industry professionals often inquire about bulk availability, storage conditions, and regulatory compliance—factors that significantly influence procurement decisions.

Safety considerations for handling tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during manipulation. This aligns with current industry focus on laboratory safety standards and chemical handling best practices, topics that generate substantial interest among researchers and technicians.

Future research directions for this compound may explore its potential in bioconjugation chemistry and drug delivery systems. The combination of amino and hydroxyl functionalities presents opportunities for developing targeted therapeutics and biocompatible materials. These applications resonate with current scientific trends toward precision medicine and personalized therapeutics, addressing some of the most frequently searched topics in contemporary pharmaceutical research.

In conclusion, tert-butyl N-(2-amino-1-hydroxy-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2228381-29-9) represents a versatile and valuable compound in modern chemical research. Its unique structural features and broad applicability in pharmaceutical synthesis make it a subject of ongoing interest across multiple scientific disciplines. As research continues to uncover new applications for this molecular building block, its importance in medicinal chemistry and drug development is likely to grow, answering many of the questions currently being explored by researchers worldwide.